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Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

While direct thermal conductivity data is unavailable, the U.S. National Institute of Standards and
Technology (NIST) provides critically evaluated data for other key properties of 2,5-dimethyloctane

(C10H22) that are essential for thermal analysis [1].

The table below summarizes these fundamental properties:

Property Value Unit Source /| Comment

Molecular Formula C1oH22 - [1]

Molar Mass 142.286 g/mol [1]

Density (Liquid) ~0.732 g/cm3 Estimated from another source [2]
Normal Boiling Point 158 °C At 760 mmHg [2]

Critical Temperature 600.4 K [1]

Critical Pressure 2151.4 kPa [1]

Flash Point 80.3 °C [2]
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NIST databases contain extensive data for this compound, including enthalpy of vaporization, heat
capacity (for both liquid and ideal gas), viscesity, and critical density [1]. These properties are crucial for

comprehensive thermodynamic modeling.

Experimental Protocols for Thermal Property Analysis

Although a direct measurement protocol for 2,5-dimethyloctane was not located, here are standard

methodologies used for determining the thermal conductivity of organic liquids.

Transient Hot-Wire Method

This is a primary method for measuring the thermal conductivity of liquids and gases with high accuracy.

¢ Principle: The method is based on measuring the temperature rise in a fluid due to a linear heat
source (a thin metal wire) through which a constant current is passed. Thermal conductivity is derived
from the relationship between the temperature increase and the logarithm of time.
¢ Procedure:
o Sample Preparation: The liquid sample must be purified and degassed to remove moisture
and dissolved gases that could affect the measurement.
o Cell Assembly: The sample is contained in a temperature-controlled vessel. A platinum wire,
serving as both the heater and resistance thermometer, is immersed in the center of the liquid.
o Data Acquisition: A constant electrical current is applied to the wire. The resulting voltage
change across the wire, which is proportional to its temperature change, is recorded over a
short time period (typically a few seconds).
o Calculation: Thermal conductivity ( k) is calculated using the formula: ( k = \frac{Q \In(t_2/t_1)}
{4\pi (T_2 -T_1)}) where ( Q) is the heat output per unit length, and (T_1 ) and (T_2 ) are the
temperatures at times (t_1) and (t_2 ), respectively.
e Standards: This method aligns with the guidelines of organizations like ASTM.

Laser Flash Analysis (LFA)

While more common for solids, LFA can be adapted for liquids in specialized sealed, transparent cells.

¢ Principle: A small sample of the liquid is contained in a pan. The front side is irradiated by a short
laser pulse, and the resulting temperature rise on the rear surface is measured by an infrared
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detector. The thermal diffusivity is calculated from the time-temperature curve, and thermal
conductivity is derived using known values of density and specific heat capacity.
e Procedure:
o Areference material with known thermal properties is often measured first for calibration.
The liquid sample is loaded into a dedicated cell to ensure a consistent and thin layer.
The cell is placed in a furnace to control the measurement temperature.
Multiple laser pulses are fired, and the resulting data is averaged to improve accuracy.
e Considerations: This method is less direct for liquids than the transient hot-wire method and
requires accurate supplementary data for density and heat capacity.

o

o

[¢]

Workflow for Thermal Conductivity Determination

The following diagram outlines the logical workflow for determining the thermal conductivity of an organic

liquid like 2,5-dimethyloctane, from literature review to final reporting.
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Pathways for Data Acquisition and Application

When direct data is unavailable, researchers can follow several pathways, as illustrated below.

Experimental Measurement Theoretical Estimation

Use Standard Methods: Leverage Known Properties:
- Transient Hot Wire - Group Contribution Methods
- Laser Flash Analysis - Corresponding States Theory

Application in:
- Heat Exchanger Design

- Chemical Process Modeling
- Fuel Performance Analysis

Click to download full resolution via product page

Conclusion and Future Work

In summary, while foundational property data for 2,5-dimethyloctane exists, a gap remains in the publicly

available literature concerning its thermal conductivity.

To proceed, your options are to:

e Consult specialized handbooks or proprietary chemical engineering databases that may contain
measured values or correlations for branched alkanes.
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e Employ estimation techniques using the available critical properties and acentric factor [1].
¢ Initiate an experimental campaign using the protocols for the transient hot-wire method, which is
recommended for its accuracy for organic liquids.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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